Cas no 204982-64-9 (N-(1,3-dihydroxy-2-methylpropan-2-yl)benzenesulfonamide)

• Product Name: N-(1,3-dihydroxy-2-methylpropan-2-yl)benzenesulfonamide
• CAS No: 204982-64-9
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• CID: 1394561
• PubChem ID: 720899
• Update Time: 2025-04-20

N-(1,3-dihydroxy-2-methylpropan-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dihydroxy-2-methylpropan-2-yl)benzenesulfonamide
• ZINC00122716
• AC1LF0CD
• SureCN7189479
• TimTec1_000952
• Oprea1_232566
• HMS1536L06
• MCULE-5655672667
• NCGC00174946-01
• ST012493
• T4579
• ZINC00122716; AC1LF0CD; SureCN7189479; TimTec1_000952; Oprea1_232566; HMS1536L06; MCULE-5655672667; NCGC00174946-01; ST012493; T4579;
• AKOS017547963
• N-(2-HYDROXY-1-(HYDROXYMETHYL)-1-METHYLETHYL)BENZENESULFONAMIDE
• [2-hydroxy-1-(hydroxymethyl)-isopropyl](phenylsulfonyl)amine
• DTXSID10352183
• BRD-K75844394-001-01-8
• SCHEMBL7189479
• 204982-64-9

• Inchi： 1S/C10H15NO4S/c1-10(7-12,8-13)11-16(14,15)9-5-3-2-4-6-9/h2-6,11-13H,7-8H2,1H3
• InChI Key： FXFLFZLWSZEBBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(C)(CO)CO)(=O)=O

Computed Properties

• Exact Mass: 245.07217913g/mol
• Monoisotopic Mass: 245.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95Ų